Cas no 23564-05-8 (Thiophanate-methyl)
Thiophanate-methyl structure
Thiophanate-methyl
Thiophanate-methyl Properties
Names and Identifiers
-
- Thiophanate-Methyl
- thiophanate methyl
- 1,2-bis(3-(methoxycarbonyl)-2-thioureido)benzene
- dimethyl (1,2-phenylenebis(iminocarbonothioyl))bis(carbamate)
- Thiophanate methyl W.P.
- 1,2-di(3-methoxycarbonyl-2-thioureido)benzene
- Caswell No. 375A
- Cercobin methyl
- Thiophanate-methyl Solution
- Thiophanate-methyl Standard
- dimethyl 4,4’-(o-phenylene)bis(3-thioallophanate)
- dimethyl N,N’-[1,2-phenylenebis(azanediylcarbonothioyl)]dicarbamate
- dimethyl N,N’-[1,2-phenylenebis(iminocarbonothioyl)]bis[carbamate]
- Thiophanate M
- Methylthiofanate
- Methylthiophanate
- Neotopsin
- Mildothane
- Fungo
- Methyl topsin
- Topsin Methyl
- Methyl thiophanate
- Metoben
- Caligran
- Thiopan
- Cycosin
- Easout
- Enovit methyl
- Enovit Super
- Cercobin M
- Topsin M
- Enovit M
- Sipcavit
- Sipcaplant
- Sipcasan
- Trevin
- Ditek
- Rilon
- Topsin wp methyl
- Pelt 14
- Fungo 50
- NF 44
- Tiofanate metile
- Topsin-M
- o-Bis(3-methoxycarbonyl-2-thioureido)benzene
- Topsin turf and ornamentals
- BAS 32500F
- 1,2-B
- +Expand
-
- MFCD00055294
- QGHREAKMXXNCOA-UHFFFAOYSA-N
- 1S/C12H14N4O4S2/c1-19-11(17)15-9(21)13-7-5-3-4-6-8(7)14-10(22)16-12(18)20-2/h3-6H,1-2H3,(H2,13,15,17,21)(H2,14,16,18,22)
- S=C(N([H])C(=O)OC([H])([H])[H])N([H])C1=C([H])C([H])=C([H])C([H])=C1N([H])C(N([H])C(=O)OC([H])([H])[H])=S
Computed Properties
- 342.04600
- 4
- 6
- 4
- 342.046
- 22
- 407
- 0
- 0
- 0
- 0
- 0
- 1
- 2.6
- 15
- 0
- 165
Experimental Properties
- 2.72000
- 164.90000
- 13,9427
- 1.6000 (estimate)
- <0.1 g/100 mL at 20 ºC
- 478.4°C at 760 mmHg
- 172 ºC
- Colorless prismatic crystals
- Stable. Incompatible with strong oxidizing agents, alkalies, copper salts.
- Soluble in acetone, methanol, chloroform, acetonitrile, insoluble in water, decomposed in alkaline medium
- 1.4542 (rough estimate)
Thiophanate-methyl Related Literature
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Yuji Nagai,Jun Takahashi,Natsuki Onuma,Takashi Ito J. Mater. Chem. C, 2017,5, 527-530
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Yukihiro Arakawa,Ken Yamanomoto,Hazuki Kita,Masami Tanaka,Naoki Haraguchi,Shinichi Itsuno,Yasushi Imada Chem. Sci., 2017,8, 5468-5475
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Ki Ro Yoon,Sung Hyun Kwon,Kyung Jin Lee,Sunhee Jo,Ju Sung Lee,Kwan-Young Lee,Seung Woo Lee,Seung Geol Lee,Jin Young Kim J. Mater. Chem. A, 2019,7, 7380-7388
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5. Aromaticity gain increases the inherent association strengths of multipoint hydrogen-bonded arrays†Chia-Hua Wu,Yu Zhang,Krista van Rickley,Judy I. Wu Chem. Commun., 2018,54, 3512-3515
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Qi Chen,Ya-Nan Sun,Meng-Ying Xu,Wei Liu,Bao-Hang Han RSC Adv., 2016,6, 48543-48549
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Makoto Oba,Takashi Misawa Chem. Sci., 2023,14, 10403-10410
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8. Back cover
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Yanhu Wei,Shuangbing Han,David A. Walker,Scott C. Warren,Bartosz A. Grzybowski Chem. Sci., 2012,3, 1090-1094
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Wael Hamd,Digambara Patra,Houssam El-Rassy RSC Adv., 2021,11, 34479-34486
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